Cas no 54744-70-6 (Acetamide,2-[(phenylmethyl)thio]-)

• Product Name: Acetamide,2-[(phenylmethyl)thio]-
• CAS No: 54744-70-6
• MF: C₉H₁₁NOS
• MW: 181.254740953445
• CID: 372943
• PubChem ID: 95209
• Update Time: 2025-04-19

Acetamide,2-[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-[(phenylmethyl)thio]-
• A-(BENZYLTHIO)ACETAMIDE
• ALPHA-(BENZYLTHIO)ACETAMIDE
• 2-benzylsulfanyl-acetamide
• Benzylmercapto-essigsaeure-amid
• benzylsulfanyl-acetic acid amide
• C-Benzylmercapto-acetamid
• S-Benzyl-thioglykolsaeure-amid
• 2-(Benzylsulfanyl)ethanimidic acid
• .alpha.-(benzylthio)acetamide
• Acetamide, 2-(benzylthio)-
• UNII-THV7X9ZVS4
• 54744-70-6
• Acetamide, 2-((phenylmethyl)thio)-
• NSC-23562
• AKOS005234186
• SCHEMBL8349933
• DTXSID80970070
• 2-((PHENYLMETHYL)THIO)ACETAMIDE
• FT-0691256
• BRN 1947362
• SCHEMBL1478837
• NSC 23562
• Acetamide, 2-[(phenylmethyl)thio]-
• NSC23562
• 2-(Benzylthio)acetamide
• 4-06-00-02702 (Beilstein Handbook Reference)
• THV7X9ZVS4
• WLN: ZV1S1R

• Inchi： 1S/C9H11NOS/c10-9(11)7-12-6-8-4-2-1-3-5-8/h1-5H,6-7H2,(H2,10,11)
• InChI Key： SSAAMOPNNPAZDB-UHFFFAOYSA-N
• SMILES： S(CC(N)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 181.05600
• Monoisotopic Mass: 181.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 68.4Ų

Experimental Properties

• Density: 1.18
• Boiling Point: 348.6°C at 760 mmHg
• Flash Point: 164.6°C
• Refractive Index: 1.592
• PSA: 68.39000
• LogP: 2.10540